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Compound of Interest

Compound Name: 14-Methyldocosanoyl-CoA

Cat. No.: B15547959 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like 14-Methyldocosanoyl-CoA are paramount for

ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for 14-Methyldocosanoyl-CoA is not readily available, this guide provides a

comprehensive framework for its disposal based on general principles for handling potentially

hazardous research chemicals. Adherence to institutional and local regulations, in consultation

with a certified safety professional, is mandatory.

Essential Information and Properties
Below is a summary of the available data for 14-Methyldocosanoyl-CoA. The absence of a

dedicated SDS necessitates treating this compound with a high degree of caution, assuming it

may be hazardous.
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Property Value Source

Molecular Formula C44H80N7O17P3S [1]

Molecular Weight 1104.13 g/mol [1]

Appearance Not specified (likely a solid)

Storage

Store under recommended

conditions in the Certificate of

Analysis

[1][2]

Intended Use
For research use only. Not for

medical applications.
[1]

General Safety Precautions: Based on safety data sheets for similar hazardous chemicals, it is

prudent to assume that 14-Methyldocosanoyl-CoA may be toxic if swallowed, cause skin and

serious eye irritation, and be toxic to aquatic life with long-lasting effects.

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of 14-Methyldocosanoyl-CoA.

This procedure should be performed in a designated area, preferably within a fume hood.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and

safety glasses with side shields or goggles.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for 14-Methyldocosanoyl-CoA
waste. The container must be compatible with the chemical.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

3. Decontamination of Labware:
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All labware (e.g., glassware, spatulas) that has come into contact with 14-
Methyldocosanoyl-CoA must be decontaminated.

Rinse contaminated items with a suitable solvent (e.g., ethanol or isopropanol) three times.

Collect the rinse solvent as hazardous waste in a separate, labeled container.

4. Spill Management:

In the event of a spill, immediately alert personnel in the vicinity.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,

or chemical absorbent pads).

Carefully sweep or scoop up the absorbed material and place it into the designated

hazardous waste container.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

For large spills, evacuate the area and follow your institution's emergency procedures.

5. Final Disposal:

Ensure the waste container is tightly sealed and properly labeled with the chemical name

("14-Methyldocosanoyl-CoA Waste"), hazard symbols (if known, otherwise use a general

"toxic" symbol), and the date of accumulation.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of 14-Methyldocosanoyl-CoA down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 14-
Methyldocosanoyl-CoA.
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Figure 1. General workflow for the disposal of laboratory chemical waste.

Disclaimer: The information provided here is for guidance purposes only and is based on

general laboratory safety principles. A specific Safety Data Sheet (SDS) for 14-
Methyldocosanoyl-CoA was not found. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations regarding the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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